molecular formula C11H10O4 B8777499 Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate CAS No. 23405-31-4

Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate

Cat. No.: B8777499
CAS No.: 23405-31-4
M. Wt: 206.19 g/mol
InChI Key: RAQLQVDNIKWBRL-UHFFFAOYSA-N
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Description

Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

23405-31-4

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

ethyl 1-oxo-3H-2-benzofuran-5-carboxylate

InChI

InChI=1S/C11H10O4/c1-2-14-10(12)7-3-4-9-8(5-7)6-15-11(9)13/h3-5H,2,6H2,1H3

InChI Key

RAQLQVDNIKWBRL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(C=C1)C(=O)OC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oleum (20-25% SO3, 800 g), dimethyl terephthalate (234 g) and paraformaldehyde (48 g) are heated with stirring for 5 hours at 125° C. The reaction mixture is cooled to 70° C. and poured into ethanol (1,6 L) having room temperature. This mixture is heated to reflux for 1½ hour before ice (800 g) is added. The suspension is stirred overnight, filtered off and washed with ethanol (150 ml). The crude product is suspended in water (800 ml) and pH is adjusted to 4 with NaOH (27%). The precipitate is filtered off and washed with water and dried.
Name
Quantity
800 g
Type
reactant
Reaction Step One
Quantity
234 g
Type
reactant
Reaction Step One
Quantity
48 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
800 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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